1-(4-Chlorobenzyl)-4-(2-thienylcarbonyl)piperazine

• Molecular Formula: C16H17ClN2OS
• Molecular Weight: 320.8 g/mol
• IUPAC Name: [4-[(4-chlorophenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C16H17ClN2OS/c17-14-5-3-13(4-6-14)12-18-7-9-19(10-8-18)16(20)15-2-1-11-21-15/h1-6,11H,7-10,12H2
• InChI Key: BBCYFKMITKKXNJ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)C(=O)C3=CC=CS3

Description

1-(4-Chlorobenzyl)-4-(2-thienylcarbonyl)piperazine is a chemical compound that belongs to the family of piperazines. This compound has gained significant attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1-(4-Chlorobenzyl)-4-(2-thienylcarbonyl)piperazine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. It also appears to modulate the activity of other neurotransmitters such as serotonin, norepinephrine, and acetylcholine.
Biochemical and Physiological Effects:
1-(4-Chlorobenzyl)-4-(2-thienylcarbonyl)piperazine has been shown to have several biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. The compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-Chlorobenzyl)-4-(2-thienylcarbonyl)piperazine in lab experiments is its high solubility in water, which makes it easy to administer to animals. However, one limitation is its potential toxicity, which may require careful dosing and monitoring.

Future Directions

There are several future directions for research on 1-(4-Chlorobenzyl)-4-(2-thienylcarbonyl)piperazine. One area of interest is its potential as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Another area of research is its potential as a treatment for addiction and substance abuse disorders. Additionally, further studies are needed to fully understand the compound's mechanism of action and to optimize its therapeutic effects.

Synthesis Methods

The synthesis of 1-(4-Chlorobenzyl)-4-(2-thienylcarbonyl)piperazine involves the reaction of 2-thiophenecarboxylic acid with 1-(4-chlorobenzyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields the desired product as a white solid with a high yield.

Scientific Research Applications

1-(4-Chlorobenzyl)-4-(2-thienylcarbonyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models. The compound has also been investigated for its potential as a treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia.